Cas no 349398-78-3 (Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-)

• Product Name: Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-
• CAS No: 349398-78-3
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 1467084
• Update Time: 2024-08-23

Benzenesulfonamide, 4-bromo-N-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-
• 4-bromo-N-(cyanomethyl)benzenesulfonamide

• Inchi： 1S/C8H7BrN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,6H2
• InChI Key： UXVSRHMPCCBADC-UHFFFAOYSA-N
• SMILES： C1(S(NCC#N)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 273.94121

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Melting Point: 126 °C
• Boiling Point: 418.1±55.0 °C(Predicted)
• PSA: 69.96
• pka: 6.57±0.50(Predicted)